Cas no 27533-39-7 (3-aminonaphthalene-2-carbonitrile)

• Product Name: 3-aminonaphthalene-2-carbonitrile
• CAS No: 27533-39-7
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• MDL: MFCD05664538
• CID: 251272
• PubChem ID: 820788
• Update Time: 2025-04-19

3-aminonaphthalene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile,3-amino-
• 2-Naphthonitrile,3-amino- (8CI)
• 3-aminonaphthalene-2-carbonitrile
• 2-Naphthalenecarbonitrile,3-amino-(9CI)
• AT40841
• MFCD05664538
• FT-0751578
• DTXSID80356239
• 27533-39-7
• EN300-248954
• CBA53339
• 3-Amino-2-naphthonitrile
• SCHEMBL5008816
• 2-Amino-3-cyanonaphthalene

• MDL： MFCD05664538
• Inchi： 1S/C11H8N2/c12-7-10-5-8-3-1-2-4-9(8)6-11(10)13/h1-6H,13H2
• InChI Key： PAKLAEKJZIMMRL-UHFFFAOYSA-N
• SMILES： NC1=C(C#N)C=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 168.06884
• Monoisotopic Mass: 168.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes